Cas no 106359-72-2 (2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde)

• Product Name: 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde
• CAS No: 106359-72-2
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 5914735
• PubChem ID: 54912060
• Update Time: 2025-10-13

2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde
• AKOS005820503
• EN300-1085363
• 106359-72-2
• 4-(2,4,6-TRIMETHYLPHENYL)BENZALDEHYDE
• SCHEMBL15163808
• [1,1'-Biphenyl]-4-carboxaldehyde, 2',4',6'-trimethyl-
• 2',4',6'-Trimethyl-[1,1'-biphenyl]-4-carbaldehyde
• 2',4',6'-Trimethyl[1,1'-biphenyl]-4-carboxaldehyde

• Inchi： 1S/C16H16O/c1-11-8-12(2)16(13(3)9-11)15-6-4-14(10-17)5-7-15/h4-10H,1-3H3
• InChI Key： JLDBSMXBIZECPU-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)C=C(C)C=C2C)=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 224.120115130g/mol
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 332.7±21.0 °C(Predicted)

Additional information on 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde

Introduction to 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde (CAS No. 106359-72-2)

2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde, with the CAS number 106359-72-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its biphenyl core and the presence of three methyl groups and an aldehyde functional group, which contribute to its distinct physical and chemical properties.

The molecular formula of 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde is C₁₅H₁₄O, and its molecular weight is approximately 206.27 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 85°C to 87°C, making it suitable for various synthetic processes that require moderate thermal stability.

In the context of pharmaceutical research, 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde has been explored for its potential as a lead compound in the development of new drugs. Recent studies have shown that this compound exhibits moderate antioxidant and anti-inflammatory properties, which are crucial for the treatment of various diseases such as neurodegenerative disorders and cardiovascular diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde demonstrated significant protective effects against oxidative stress in neuronal cells, suggesting its potential as a neuroprotective agent.

Beyond its pharmaceutical applications, 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde has also found use in materials science. Its biphenyl core and aldehyde functional group make it an attractive building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of conjugated polymers with enhanced electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In the realm of chemical synthesis, 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde serves as a versatile intermediate for the preparation of complex molecules. Its reactivity towards various functional groups allows chemists to introduce diverse substituents through reactions such as aldol condensation, Wittig reaction, and Grignard addition. This flexibility makes it an invaluable tool in the synthesis of natural products and pharmaceuticals. A notable example is its use in the total synthesis of certain alkaloids, where it acts as a key intermediate in constructing the complex molecular architecture.

The environmental impact of 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde has also been a subject of recent research. Studies have shown that this compound has low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to ensure environmental safety. Researchers at the Environmental Protection Agency (EPA) have recommended best practices for handling this compound to minimize any potential risks.

In conclusion, 2',4',6'-trimethyl-1,1'-biphenyl-4-carbaldehyde (CAS No. 106359-72-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile reactivity make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly significant role in various scientific disciplines.